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Compound of Interest

Compound Name: 6-Azido-N-Boc-hexylamine

Cat. No.: B159376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Azido-N-Boc-hexylamine is a versatile bifunctional linker molecule widely employed in

bioconjugation and chemical biology.[1][2] Its structure incorporates a terminal azide group and

a tert-butyloxycarbonyl (Boc)-protected primary amine, separated by a six-carbon aliphatic

chain. This unique arrangement allows for a two-step, orthogonal conjugation strategy. The

azide moiety serves as a handle for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC)

"click chemistry," a highly efficient and bioorthogonal reaction.[3][4][5][6][7] The Boc-protected

amine provides a latent primary amine that can be deprotected under acidic conditions to

enable subsequent amide bond formation or other amine-specific modifications.[8][9][10] This

linker is particularly valuable for the development of antibody-drug conjugates (ADCs),

PROteolysis TArgeting Chimeras (PROTACs), and for attaching probes such as fluorophores or

biotin to biomolecules.[1][2][11]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 6-Azido-N-Boc-hexylamine is

provided in the table below.
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Property Value

CAS Number 129392-87-6

Molecular Formula C₁₁H₂₂N₄O₂

Molecular Weight 242.32 g/mol [1]

Appearance White powder or liquid[10][11]

Purity Typically ≥98%[10]

Solubility
Soluble in organic solvents such as DMSO,

DMF, and chlorinated hydrocarbons.

Experimental Workflow
The use of 6-Azido-N-Boc-hexylamine in a typical bioconjugation experiment follows a logical

sequence of steps. The following diagram illustrates a general workflow for conjugating a

molecule of interest (Molecule A) to a target biomolecule (Biomolecule B) using this linker. The

process involves the initial attachment of the linker to one molecule, followed by the

deprotection of the amine, and finally the "click" reaction with the second molecule.
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Step 1: Initial Conjugation

Step 2: Deprotection

Step 3: Click Chemistry

Start with
6-Azido-N-Boc-hexylamine

Couple to Molecule A
(e.g., via NHS ester activation of a carboxyl group on Molecule A)

Purify Molecule A-Linker-Boc
conjugate

Boc Deprotection
(e.g., using TFA)

Purify Molecule A-Linker-NH2
conjugate

Copper(I)-Catalyzed Azide-Alkyne
Cycloaddition (Click Chemistry)

Prepare Alkyne-modified
Biomolecule B

Purify final
Biomolecule B-Linker-Molecule A

conjugate
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Initial Linker Step 1: Boc Deprotection

Step 2: First Conjugation

Step 3: Click Chemistry

6-Azido-N-Boc-hexylamine
(N₃-(CH₂)₆-NHBoc)

Acidic Conditions
(e.g., TFA)

Deprotection 6-Azidohexan-1-amine
(N₃-(CH₂)₆-NH₂)

Molecule A-Linker-Azide
(Molecule A-NH-(CH₂)₆-N₃)

Molecule A with
Activated Group
(e.g., NHS ester)

Amide Bond
Formation

Final Conjugate
(Molecule A-Linker-Triazole-Biomolecule B)

Alkyne-modified
Biomolecule B

Cycloaddition

Cu(I) Catalyst
(from CuSO₄ + NaAsc)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 6-Azido-N-Boc-
hexylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159376#step-by-step-guide-to-using-6-azido-n-boc-
hexylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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